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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethoxy)aniline

Cat. No.: B1319218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the plausible synthetic

routes for 3-Fluoro-4-(trifluoromethoxy)aniline, a key intermediate in the development of

novel pharmaceuticals and agrochemicals. Due to the limited availability of direct published

synthetic protocols for this specific molecule, this review focuses on a proposed, robust

synthetic pathway derived from established methodologies for analogous fluorinated and

trifluoromethoxylated anilines.

Proposed Synthetic Route:
A logical and efficient two-step synthesis of 3-Fluoro-4-(trifluoromethoxy)aniline is proposed,

commencing from the readily available starting material, 2-fluoro-4-nitrophenol. The synthesis

involves the introduction of the trifluoromethoxy group, followed by the reduction of the nitro

functionality to the desired aniline.

Scheme 1: Proposed Synthesis of 3-Fluoro-4-(trifluoromethoxy)aniline
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2-Fluoro-4-nitrophenol 1-Fluoro-2-(trifluoromethoxy)-4-nitrobenzene

 Trifluoromethoxylation 
 (e.g., CF3I, CuI) 3-Fluoro-4-(trifluoromethoxy)aniline

 Nitro Reduction 
 (e.g., H2, Pd/C) 

Step 1: Trifluoromethoxylation

Step 2: Nitro Reduction

Combine Reactants:
2-Fluoro-4-nitrophenol,

CuI, K2CO3 in DMF

Introduce CF3I Gas
Heat and Stir (80-120°C)

Aqueous Workup
& Extraction

Column Chromatography

1-Fluoro-2-(trifluoromethoxy)
-4-nitrobenzene

Dissolve Intermediate
in Methanol

Proceed to Next Step

Add Pd/C Catalyst

Hydrogenation (H2 gas)

Filter to Remove Catalyst

Concentrate Filtrate

3-Fluoro-4-(trifluoromethoxy)aniline
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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